Cas no 6994-46-3 (solvent blue 59)

• Product Name: solvent blue 59
• CAS No: 6994-46-3
• MF: C₁₈H₁₈N₂O₂
• MW: 294.347724437714
• MDL: MFCD00071821
• CID: 47163
• PubChem ID: 81473
• Update Time: 2025-06-07

solvent blue 59 Chemical and Physical Properties

Names and Identifiers

• solvent blue 59
• Transparent Blue N
• C.I.Solvent Blue 59
• 1,4-bis(ethylamino)anthracene-9,10-dione
• 1,4-Bis-aethylamino-anthrachinon
• 1,4-bisethylamino-anthraquinone
• 1,4-diethylamino-anthrachinon
• Atlasol Blue 2N
• Solvent
• 1,4-Bis(ethylamino)anthraquinone
• 1,4-Bis(ethylamino)-9,10-anthracenedione
• 1,4-Bis(ethylamino)anthra-9,10-quinone
• InChI=1/C18H18N2O2/c1-3-19-13-9-10-14(20-4-2)16-15(13)17(21)11-7-5-6-8-12(11)18(16)22/h5-10,19-20H,3-4H2,1-2H
• 76MJF7P20V
• 1,4-Bis(ethylamino)-9,10-anthraquinone, Atlasol Blue 2N, Sudan Blue
• BIDD:GT0721
• Solvent Blue 59, Dye content 98 %
• SolventBlue59
• UNII-76MJF7P20V
• AKOS024364986
• 6994-46-3
• EINECS 230-263-9
• MFCD00071821
• SCHEMBL78525
• 1,4-Bis(ethylamino)-9,10-anthraquinone
• CHEMBL3248037
• DTXSID6041559
• 81859-26-9
• 9,10-Anthracenedione, 1,4-bis(ethylamino)-
• NS00019681
• Q27266495
• AE-641/00783027
• DS-002670
• JUUJTYPMICHIEM-UHFFFAOYSA-N

• MDL： MFCD00071821
• Inchi： 1S/C18H18N2O2/c1-3-19-13-9-10-14(20-4-2)16-15(13)17(21)11-7-5-6-8-12(11)18(16)22/h5-10,19-20H,3-4H2,1-2H3
• InChI Key： JUUJTYPMICHIEM-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2=C(C=CC(=C21)NCC)NCC)=O

Computed Properties

• Exact Mass: 294.13700
• Monoisotopic Mass: 294.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 4.7
• Topological Polar Surface Area: 58.2A^2

Experimental Properties

• Color/Form: solid
• Density: 1.274g/cm3
• Melting Point: 215-217 °C(lit.)
• Boiling Point: 538.6ºC at 760 mmHg
• Flash Point: 203.7ºC
• Refractive Index: 1.678
• PSA: 58.20000
• LogP: 3.47160
• Solubility: Not determined

solvent blue 59 Security Information

• Hazard Category Code： R26/27/28: extremely toxic by inhalation, skin contact and accidental swallowing.
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on solvent blue 59

Introduction to Compound with CAS No. 6994-46-3 and Product Name Solvent Blue 59

Solvent Blue 59, identified by the Chemical Abstracts Service registry number CAS No. 6994-46-3, is a prominent dye widely utilized in the chemical and pharmaceutical industries. This compound, belonging to the class of azo dyes, exhibits remarkable properties that make it indispensable in various applications, ranging from textile dyeing to photochemical research. The molecular structure of Solvent Blue 59 consists of a complex azo chromophore, which imparts its characteristic deep blue color and high solubility in organic solvents. This solubility profile is particularly advantageous for industrial processes where dispersion and stability are critical factors.

The versatility of Solvent Blue 59 extends beyond its traditional uses in dyeing and printing. Recent advancements in pharmaceutical research have highlighted its potential as a fluorescent probe in bioimaging applications. The compound's ability to emit light under specific wavelengths makes it an excellent candidate for cellular staining and tracking biological processes. Studies have demonstrated its efficacy in fluorescence microscopy, where its intense blue hue provides high contrast for visualizing biological structures with minimal background interference.

In the realm of material science, Solvent Blue 59 has been explored for its photophysical properties, which are of great interest in the development of organic light-emitting diodes (OLEDs). The compound's high quantum yield and stability under prolonged illumination make it a promising candidate for use in display technologies. Researchers have investigated its incorporation into polymer matrices to enhance the efficiency and longevity of OLED devices. These findings align with the growing demand for sustainable and high-performance lighting solutions.

The synthesis of Solvent Blue 59 involves a multi-step process that typically begins with the diazotization of an aromatic amine followed by coupling with a suitable phenol derivative. The precise control of reaction conditions is crucial to achieving the desired color intensity and purity. Modern synthetic methodologies have improved the yield and reduced byproduct formation, making the production of Solvent Blue 59 more environmentally friendly and cost-effective. These advancements reflect the industry's commitment to sustainable chemistry practices.

From an industrial perspective, Solvent Blue 59 plays a significant role in inkjet printing technologies. Its compatibility with various solvent systems allows for the formulation of high-quality inks that produce vibrant blue prints. The compound's stability under different environmental conditions ensures consistent color output, which is essential for commercial printing applications. Additionally, its low toxicity profile makes it suitable for use in consumer products, further broadening its market appeal.

Recent research has also delved into the antimicrobial properties of Solvent Blue 59. Studies have shown that certain derivatives of this compound exhibit inhibitory effects on bacterial growth, suggesting potential applications in medical device coatings and antimicrobial textiles. The ability of Solvent Blue 59 to disrupt microbial cell membranes provides a novel approach to combating infections without relying solely on traditional antibiotics. This discovery underscores the compound's multifaceted utility across different scientific disciplines.

The regulatory landscape surrounding Solvent Blue 59 is another area of interest. As industries continue to adopt stricter environmental regulations, ensuring compliance becomes paramount. The compound's safety data sheets (SDS) provide comprehensive information on handling, storage, and disposal, adhering to international standards such as REACH and GHS. These regulatory measures ensure that Solvent Blue 59 is used responsibly while minimizing potential risks to human health and the environment.

In conclusion, Solvent Blue 59, identified by CAS No. 6994-46-3, is a versatile compound with extensive applications across multiple industries. Its unique properties make it invaluable in dyeing, bioimaging, OLED technology, inkjet printing, and even antimicrobial applications. Ongoing research continues to uncover new possibilities for this remarkable dye, reinforcing its significance in modern chemistry and materials science.